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Compound Name: 8-Bromoquinolin-2(1H)-one
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An In-depth Technical Guide to Tautomerism in Quinolin-2(1H)-one Systems

For: Researchers, Scientists, and Drug Development Professionals

Introduction

The quinolin-2(1H)-one, or 2-quinolone, framework is a privileged scaffold in medicinal
chemistry, forming the core of numerous natural products and synthetic molecules with a wide
array of biological activities, including anticancer and anti-Alzheimer's properties.[1][2] A critical
chemical feature of this system is its existence in a dynamic equilibrium between two
tautomeric forms: the lactam (keto) and the lactim (enol) form.[1] This phenomenon, a type of
protonotropy known as lactam-lactim tautomerism, involves the migration of a proton between
the nitrogen and oxygen atoms.[3]

Understanding the principles that govern this equilibrium is paramount for drug development.
The predominant tautomer under physiological conditions dictates the molecule's three-
dimensional shape, hydrogen-bonding capabilities, and overall electronic properties.[4]
Consequently, different tautomers can exhibit vastly different physicochemical properties,
biological activities, and metabolic fates, directly influencing a drug candidate's interaction with
its biological target.[3][5] This guide provides a comprehensive technical overview of the
tautomerism in quinolin-2(1H)-one systems, supported by quantitative data, detailed
experimental protocols, and logical diagrams to aid in the rational design of novel therapeutics.

The Tautomeric Equilibrium
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The interconversion between the two primary tautomers is a rapid equilibrium process.[1] In
nearly all environments, including the solid state and in non-polar to polar solvents, the
equilibrium heavily favors the thermodynamically more stable quinolin-2(1H)-one (lactam) form.

[1][3]

o Lactam (Keto) Form: Named quinolin-2(1H)-one or 2-quinolone, this tautomer contains a
cyclic amide functional group. Its stability is attributed to the strength of the amide bond and
its capacity for strong intermolecular hydrogen bonding.[1][3]

e Lactim (Enol) Form: Named 2-hydroxyquinoline, this tautomer features a hydroxyl (-OH)
group at the C2 position. While less stable in solution and the solid state, it possesses a
higher degree of aromaticity in the heterocyclic ring and can be observed in the gas phase.

[1]5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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